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Compound of Interest

Compound Name: Ferrous oxalate dihydrate

Cat. No.: B091104 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Ferrous oxalate dihydrate. The following procedural

guidance outlines the necessary personal protective equipment (PPE), operational plans for

handling, and a comprehensive disposal strategy to ensure laboratory safety and regulatory

compliance.

Hazard Identification and Summary
Ferrous oxalate dihydrate is a yellow, crystalline powder that is classified as a hazardous

substance.[1][2] It is harmful if swallowed or if it comes into contact with the skin.[3][4] The

substance can cause irritation to the skin and eyes, and inhalation of dust may lead to

respiratory irritation.[1] It is also hygroscopic, meaning it readily absorbs moisture from the air.

[5][6]
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Hazard Category Classification GHS Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[4]

[7]

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin[4][7]

Skin Irritation Irritant Causes skin irritation[1]

Eye Irritation Irritant Causes eye irritation[1]

Respiratory Irritation Irritant
May cause respiratory irritation

upon dust inhalation[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent personal contact, inhalation, and

ingestion.[1] All PPE should be inspected before use and disposed of or decontaminated

properly after handling the chemical.[4]
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Protection Type Specific Requirements Standards & Remarks

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile).

Handle with gloves that have

been inspected prior to use.

Use proper glove removal

technique to avoid skin

contact.[3][4]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[4][8] A face shield may be

required for large quantities.[9]

Skin & Body Protection

Complete suit protecting

against chemicals or a lab

coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the substance

at the specific workplace.[4]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved particulate

respirator (e.g., N95) is

required if dust is generated

and ventilation is inadequate.

Work should be conducted

under a chemical fume hood to

avoid dust formation and

inhalation.[3][4]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial when working with Ferrous oxalate dihydrate. The following

steps outline the procedure from preparation to post-handling decontamination.

Step 1: Preparation and Engineering Controls

Designated Area: Conduct all work in a designated area, preferably within a chemical fume

hood, to ensure adequate ventilation.[3][4]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.
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Avoid Incompatibles: Keep the chemical away from strong oxidizing agents.[2][6]

Container Inspection: Before use, inspect the container for any damage. Keep containers

securely sealed when not in use.[1]

Step 2: Handling the Chemical

Avoid Personal Contact: Avoid all personal contact with the substance, including inhalation of

dust.[1]

Minimize Dust Generation: Use procedures and tools that minimize the creation of dust.[4][8]

If transferring from a container, pour slowly and carefully.

Good Laboratory Practice: Do not eat, drink, or smoke in the work area.[1][3][8]

Weighing: If weighing the powder, do so within the fume hood or in an enclosure that

contains any dust.

Step 3: Decontamination and Immediate Post-Handling Actions

Clean Spills: Clean up all spills immediately using dry clean-up procedures.[1] Place spilled

material in a suitable, labeled container for waste disposal.[1]

Decontaminate Surfaces: Thoroughly decontaminate all work surfaces and equipment after

use.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

chemical and before leaving the laboratory.[1][3]

Clothing: Immediately change any contaminated clothing.[3] Contaminated work clothes

should be laundered separately before reuse.[1]

Disposal Plan
Ferrous oxalate dihydrate and any materials contaminated with it must be disposed of as

hazardous chemical waste. Do not dispose of it in the regular trash or down the drain.[8][10]

Step 1: Waste Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://chemdad.com/index.php?c=article&id=35438
https://www.chemsrc.com/en/cas/6047-25-2_829352.html
https://datasheets.scbt.com/sc-235384.pdf
https://datasheets.scbt.com/sc-235384.pdf
https://www.cdhfinechemical.com/images/product/msds/70_845724080_FERROUSOXALATE-CASNO-6047-25-2-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13479&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-235384.pdf
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/307726?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA13479&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-235384.pdf
https://datasheets.scbt.com/sc-235384.pdf
https://datasheets.scbt.com/sc-235384.pdf
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/307726?userType=undefined
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/307726?userType=undefined
https://datasheets.scbt.com/sc-235384.pdf
https://www.benchchem.com/product/b091104?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13479&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-ferrous-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect surplus Ferrous oxalate dihydrate and any grossly contaminated

materials (e.g., paper towels used for a spill) in a dedicated, suitable, and closed container

that is clearly labeled as "Hazardous Waste: Ferrous Oxalate Dihydrate".[4]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste container.[4]

Step 2: Waste Storage

Store the sealed waste container in a secure, cool, and well-ventilated area away from

incompatible materials.[10]

Step 3: Final Disposal

Arrange for disposal through a licensed and approved hazardous waste disposal company.

[4]

One approved disposal method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Always follow all local, state, and federal regulations for hazardous waste disposal.[10]

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling and disposing of

Ferrous oxalate dihydrate.
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Preparation Phase
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Disposal Phase
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2. Don Required PPE
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Proceed
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Proceed

4. Handle Chemical
(Minimize Dust)

Begin Work

5. Decontaminate
(Surfaces & Equipment)

After Use

6. Collect Waste
(Labelled, Sealed Container)

Segregate Waste

7. Dispose via Certified Vendor

Arrange Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ferrous oxalate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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